![molecular formula C12H13ClN4OS B285534 N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide](/img/structure/B285534.png)
N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide
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Overview
Description
N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide, also known as CMTPA, is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and biology.
Scientific Research Applications
N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been studied for its potential applications in the treatment of cancer, fungal infections, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of certain types of cancer cells by inducing apoptosis, or programmed cell death. In fungal research, this compound has been found to have antifungal activity against several species of fungi. In Alzheimer's disease research, this compound has been investigated for its ability to inhibit the aggregation of beta-amyloid, a protein that is associated with the development of Alzheimer's disease.
Mechanism of Action
The mechanism of action of N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, this compound can alter the expression of genes that are involved in cell growth and proliferation, leading to the induction of apoptosis in cancer cells. This compound has also been shown to inhibit the activity of beta-secretase, an enzyme that is involved in the production of beta-amyloid in Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In cancer research, this compound has been found to induce apoptosis in cancer cells, inhibit cell migration and invasion, and reduce tumor growth in animal models. In fungal research, this compound has been shown to inhibit the growth of several species of fungi, including Candida albicans and Aspergillus fumigatus. In Alzheimer's disease research, this compound has been found to inhibit the aggregation of beta-amyloid and reduce neuroinflammation in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide is its potential as a therapeutic agent for the treatment of cancer, fungal infections, and Alzheimer's disease. Another advantage is its relatively low toxicity compared to other chemotherapeutic agents. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for research on N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer, fungal infections, and Alzheimer's disease. Another direction is to explore its potential as a tool for epigenetic research, as it has been shown to inhibit the activity of HDACs. Additionally, more research is needed to understand the mechanism of action of this compound and its potential side effects, as well as to develop more efficient methods for its synthesis and administration.
Synthesis Methods
N-(4-chlorophenyl)-3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzylamine with 4-methyl-1H-1,2,4-triazole-3-thiol in the presence of a catalyst such as triethylamine. The resulting product is then treated with acryloyl chloride to form this compound.
Properties
Molecular Formula |
C12H13ClN4OS |
---|---|
Molecular Weight |
296.78 g/mol |
IUPAC Name |
N-(4-chlorophenyl)-3-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]propanamide |
InChI |
InChI=1S/C12H13ClN4OS/c1-17-8-14-16-12(17)19-7-6-11(18)15-10-4-2-9(13)3-5-10/h2-5,8H,6-7H2,1H3,(H,15,18) |
InChI Key |
VVYTUXKDYXHXKZ-UHFFFAOYSA-N |
SMILES |
CN1C=NN=C1SCCC(=O)NC2=CC=C(C=C2)Cl |
Canonical SMILES |
CN1C=NN=C1SCCC(=O)NC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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